Cas no 22951-96-8 (3-(2-Thienyl)-L-alanine)

• Product Name: 3-(2-Thienyl)-L-alanine
• CAS No: 22951-96-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD00064335
• CID: 52185
• PubChem ID: 354335053
• Update Time: 2024-10-30

3-(2-Thienyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(thiophen-2-yl)propanoic acid
• (S)-2-Amino-3-(2-thienyl)propionic acid
• 3-(2-Thienyl)-L-alanine
• 3-L-Ala(2-thienyl)-OH
• H-β-(2-Thienyl)-Ala-OH
• L-2-Thienylalanine
• L-3-(2-Thienyl)alanine
• β-(2-Thienyl)-L-alanine
• 2-THIENYL-DL-ALANINE
• B-2-DL-THIENYLALANINE
• B-2-THIENYL-DL-ALANINE
• H-DL-THI-OH
• H-Thi-OH
• L2-amino-3-thiophen-2-yl-propionic acid
• (S)-2-Amino-3-(thiophen-2-yl)propionic Acid
• H-3-(2-Thienyl)-Ala-OH
• HY-I0393
• Q27094589
• 3-(2-Thienyl)-L-alanine, >=98.0% (TLC)
• (2S)-2-amino-3-thiophen-2-ylpropanoic acid
• J-014914
• AKOS015853612
• H-Ala(2-Thienyl)-OH
• beta-(2-thienyl)alanine
• H-2THI-OH
• A823408
• beta-(2-THIENYL)-L-ALANINE
• WTOFYLAWDLQMBZ-LURJTMIESA-N
• AC-7950
• BIDD:GT0446
• MFCD00064335
• DB03673
• 2-THIOPHENEPROPANOIC ACID, .ALPHA.-AMINO-, (.ALPHA.S)-
• 2-THI
• BETA(2-THIENYL)ALANINE
• beta-2-thienyl-l-alanine
• (S)-2-Amino-3-thiophen-2-yl-propionic acid
• 2EMW41BM77
• SCHEMBL43292
• (2S)-2-amino-3-(2-thienyl)propanoic acid
• 3-(2-thienyl)-alanine
• .BETA.-(2-THIENYL)-L-ALANINE
• 3-THIOPHEN-2-YL-L-ALANINE
• (S)-alpha-Amino-2-thiophenepropionic acid, (S)-2-Amino-3-(2-thienyl)propionic acid
• (2S)-2-amino-3-(thiophen-2-yl)propanoic acid
• .BETA.-2-THIENYL-L-ALANINE
• (S)-2-amino-3-(thiophen-2-yl)propanoicacid
• TIH
• CS-M3349
• A816442
• beta-2-thienylalanine
• CHEMBL1236302
• DTXSID00177100
• EN300-77293
• 3-Thiophenepropanoic acid, alpha-amino-
• AS-12190
• 2-Thiophenepropanoic acid, alpha-amino-, (alphaS)-
• 22951-96-8
• 2-Thiophenepropanoic acid, .alpha.-amino-, (S)-
• T3475
• UNII-2EMW41BM77
• AM83776
• 22574-47-6
• AI3-61815
• NS00069832

• MDL： MFCD00064335
• Inchi： 1S/C7H9NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)/t6-/m0/s1
• InChI Key： WTOFYLAWDLQMBZ-LURJTMIESA-N
• SMILES： S1C=CC=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: -1.7

Experimental Properties

• Color/Form: No data available
• Density: 1.349
• Melting Point: 255-263 °C (dec.) (lit.)
  ~260 °C (dec.)
• Boiling Point: 315.9°C at 760 mmHg
• Flash Point: 144.9±25.1 °C
• Refractive Index: 1.598
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 91.56000
• LogP: 1.40280
• Specific Rotation: -31.5 º (c=1% in H2O)
• Optical Activity: [α]20/D −30.5±1.5°, c = 1% in H2O

3-(2-Thienyl)-L-alanine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters